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Compound of Interest

Compound Name: Valeriotriate B

Cat. No.: B15596798 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Valeriotriate B, a complex ester compound used in research and development. Due to the

absence of a publicly available, detailed Safety Data Sheet (SDS), a conservative approach to

handling and disposal is imperative. The following procedures are based on established best

practices for the management of research-grade chemical waste and should be conducted in

conjunction with a site-specific risk assessment by qualified personnel.

Chemical and Physical Properties of Valeriotriate B
A summary of the known quantitative data for Valeriotriate B is presented below. The lack of

comprehensive hazard data necessitates treating this compound as potentially hazardous.
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Property Value Source

CAS Number 862255-64-9 ChemicalBook, ChemFaces

Molecular Formula C27H42O12 ChemFaces

Molecular Weight 558.62 g/mol ChemFaces

Physical Description Oil BioCrick

Solubility
Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone
ChemFaces

Hazard Data

Not publicly available. Treat as

a potentially hazardous

substance.

-

Experimental Protocols: Proper Disposal
Procedures
The following step-by-step guide outlines the recommended procedures for the safe disposal of

Valeriotriate B and associated waste. These protocols are designed to minimize risk to

personnel and the environment.

Personal Protective Equipment (PPE)
Before handling Valeriotriate B, ensure the following PPE is worn:

Nitrile gloves

Safety glasses or goggles

Laboratory coat

All handling of Valeriotriate B and its solutions should be performed inside a certified chemical

fume hood to prevent inhalation of any potential aerosols or vapors.

Waste Segregation and Collection
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Proper segregation of waste is critical. Do not mix Valeriotriate B waste with other waste

streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS)

department.

Liquid Waste:

Collect all solutions containing Valeriotriate B in a dedicated, properly labeled hazardous

waste container. The container should be made of a compatible material (e.g., glass or

polyethylene).

The waste container must be clearly labeled as "Hazardous Waste" and include the full

chemical name "Valeriotriate B" and its approximate concentration.

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

Solid Waste:

Contaminated solid waste, such as pipette tips, gloves, and absorbent paper, should be

collected in a separate, clearly labeled hazardous waste bag or container.

The label should read "Hazardous Waste" and specify the contaminant as "Valeriotriate
B".

Empty Containers:

Empty containers that held Valeriotriate B should be triple-rinsed with a suitable solvent

in which Valeriotriate B is soluble (e.g., ethyl acetate or acetone).

The first rinseate is considered hazardous and must be collected as liquid hazardous

waste. Subsequent rinses may also need to be collected depending on local regulations.

After thorough rinsing and drying, the container labels must be defaced or removed before

disposal as non-hazardous glass or plastic waste, in accordance with institutional policies.

Disposal of Small Quantities (Under 50 mL)
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For very small quantities of Valeriotriate B solutions, absorption and evaporation may be a

viable option, but only if permitted by your institution and conducted entirely within a fume

hood.

Absorb the liquid onto an inert absorbent material, such as vermiculite or a paper towel.

Place the absorbent material in an open container within the fume hood to allow the solvent

to evaporate safely.

Once the solvent has fully evaporated, the remaining material, which now contains the non-

volatile Valeriotriate B, should be disposed of as solid hazardous waste.

Disposal of Larger Quantities (Over 50 mL)
Larger volumes of Valeriotriate B waste must not be evaporated.

Ensure the waste is collected in a properly labeled hazardous waste container as described

in the waste segregation section.

Arrange for a pickup of the hazardous waste through your institution's EHS department or a

licensed waste contractor.

Valeriotriate B Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Valeriotriate B waste in a laboratory setting.
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Caption: Logical workflow for the safe disposal of Valeriotriate B waste.

Disclaimer: The information provided in this document is intended as a guide and is based on

general principles of laboratory safety. It is not a substitute for a formal risk assessment or the

specific guidelines provided by your institution's Environmental Health and Safety department.

Always consult your local regulations and institutional protocols before handling or disposing of

any chemical waste.

To cite this document: BenchChem. [Valeriotriate B: A Guide to Safe Disposal in a Laboratory
Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15596798#valeriotriate-b-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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